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Propargite Tank Mix Compatibility: An Overview

Propargite is a non-systemic, contact acaricide widely used in agriculture to control phytophagous mites [1]
[2]. The core principle for any tank mix is to maintain the efficacy of each component while ensuring

physicochemical stability.

The table below summarizes key findings from a study on mixing Propargite with commonly used

insecticides for managing the citrus leprosis mite, Brevipalpus yothersi.

Compatibility
Status

Compatible
Insecticide(s)

Incompatible
Insecticide(s) (with
Spirodiclofen)

Key Research Findings

Physicochemical

Mixtures with various
insecticides showed
no interference with
physicochemical
stability [3] [4].

Mixtures with various
insecticides showed no
interference with
physicochemical
stability [3] [4].

Mixing insecticides with
acaricides spirodiclofen,
propargite, and cyflumetofen
did not negatively affect the
physicochemical stability of the
spray mixtures [3] [4].

Biological Research focused on Imidacloprid, The study highlighted that
(Efficacy) Propargite found Bifenthrin, some insecticide-acaricide
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Incompatible
Compatibility Compatible P

. Insecticide(s) (with Key Research Findings
Status Insecticide(s) L
Spirodiclofen)
mixtures did not Cypermethrin, and combinations can be
reduce its control Phosmet (when mixed antagonistic. Specifically,
efficiency [4]. with the acaricide mixing the above insecticides

spirodiclofen) [3] [4]. with spirodiclofen (not
Propargite) reduced its control
efficiency by 9.7% to 21.9% [3]
[4].

> Critical Note on Data: The search results do not contain a comprehensive compatibility table for
Propargite with other acaricides. The most relevant data pertains to its physicochemical compatibility and
lack of antagonism when mixed with insecticides. The specific incompatibilities listed in the table above
involve the acaricide spirodiclofen, not Propargite, serving as a critical example of biological antagonism

that can occur in tank mixes [4].

Standard Experimental Protocol for Tank Mix
Compatibility
Before combining any chemicals, conducting a small-scale compatibility test is crucial. The following

workflow and protocol, adapted from general industry standards and the methodologies in the search results,

provide a framework for your experiments [3] [5].
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(Start: Prepare Test Solutiona

1. Use standard water (e.g., 342 ppm hardness)
2. Add products in order: WG, DF, WP, SC, EC, etc.
3. Use normal tank mix dilutions

Jar Test Procedure:
1. Add water to jar
2. Add pesticides with constant stirring
3. Add adjuvant last if used

Visual Inspection
Check for flocculation,
gelling, precipitation,
or heat generation

i

Physicochemical Assessment
Measure pH, viscosity,
and suspension stability

i

Biological Assay
Test mixture efficacy on
target pests vs. individual components

Click to download full resolution via product page
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Methodology for Compatibility Testing

This protocol evaluates both the physical and biological compatibility of tank mixtures [3] [4] [5].

e Materials: Standard water (e.g., 342 ppm hardness as CaCOs), graduated cylinders, beakers or jars,
magnetic stirrer, pipettes, and the pesticides to be tested [4].
e Sample Preparation:

o Add the standard water to the jar.

o Introduce the pesticides one by one to the water while maintaining constant, moderate
agitation. A typical order of addition is: Wettable Granules (WG) -> Dry Flowables (DF) ->
Wettable Powders (WP) -> Flowables (F) -> Emulsifiable Concentrates (EC). Adjuvants are
usually added last [5].

o Use the normal application dilutions for testing, not concentrated stock solutions [5].

¢ Physicochemical Evaluation:

o Visual Inspection: Immediately after mixing and again after 30 minutes, observe the mixture
for any signs of incompatibility, such as the formation of flakes, gels, crystals, severe
precipitation, or heat generation [4] [5].

o Stability Tests: Measure the pH of the mixture. The mixture can also be poured through a
screen (e.g., 150 mesh) to check for suspended particles that could clog spray nozzles.

¢ Biological Efficacy Assay:

o Bioassay: This is critical as physical compatibility does not guarantee biological efficacy. Use a
standard leaf disc bioassay (e.g., using bean leaf discs for Tetranychus urticae) [6].

o Procedure: Apply the tank mix and individual components to the leaf discs. Introduce a known
number of target mites (e.g., adult female Brevipalpus yothersi). Maintain under controlled
conditions (e.g., 25 + 2 °C, 55 + 5% RH) [6].

o Assessment: Record mortality after a set period (e.g., 24-96 hours). Calculate corrected
mortality and compare the efficacy of the tank mix to that of the individual acaricide. A
significant reduction in the tank mix's efficacy indicates antagonism [4].

Frequently Asked Questions (FAQS)

Q1: Can I mix Propargite with copper-based fungicides? A: The search results do not provide specific
data on Propargite-copper mixtures. One source notes that a different biological product was compatible
with one copper hydroxide product at a specific rate but incompatible with copper octanoate and copper

sulfate, highlighting that compatibility is highly formulation-specific [5]. Always conduct a jar test first.
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Q2: What is the primary risk when tank-mixing Propargite? A: The main risk, as evidenced by research
on other acaricides, is biological antagonism—where the mixture is physically stable but one chemical
reduces the pest control efficiency of the other, leading to treatment failure [3] [4]. Physical clogging of

sprayers is another operational risk.

Q3: Where can I find the most authoritative and specific compatibility data? A: The most reliable
information source is the manufacturer's label and technical documentation for the specific product you
are using. The research analyzed indicates that regulatory bodies are moving toward making tank-mix

information on labels mandatory [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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